Cas no 502760-15-8 (Benzene, 1-methoxy-4-[2-(2-propenyl)octyl]-)
502760-15-8 structure
Product Name:Benzene, 1-methoxy-4-[2-(2-propenyl)octyl]-
CAS No:502760-15-8
MF:C18H28O
MW:260.414325714111
CID:365391
PubChem ID:12030663
Update Time:2025-04-19
Benzene, 1-methoxy-4-[2-(2-propenyl)octyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-[2-(2-propenyl)octyl]-
- 1-methoxy-4-(2-prop-2-enyloctyl)benzene
- AGN-PC-0NHK5A
- DTXSID70476112
- 502760-15-8
-
- Inchi: 1S/C18H28O/c1-4-6-7-8-10-16(9-5-2)15-17-11-13-18(19-3)14-12-17/h5,11-14,16H,2,4,6-10,15H2,1,3H3
- InChI Key: NAKZSRDUHQTEEP-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CC(CC=C)CCCCCC
Computed Properties
- Exact Mass: 260.21414
- Monoisotopic Mass: 260.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-methoxy-4-[2-(2-propenyl)octyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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